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Compound of Interest

Compound Name: UNC7467

Cat. No.: B10855010

Introduction

UNC7467 is a novel and potent small molecule inhibitor of inositol hexakisphosphate kinases
(IP6Ks), enzymes pivotal in the synthesis of inositol pyrophosphates (PP-InsPs).[1][2][3][4][5]
[6][7] These signaling molecules are implicated in a wide array of cellular processes, and their
dysregulation has been linked to metabolic diseases.[3][8] Developed as a potential therapeutic
agent for obesity and related metabolic dysfunctions, UNC7467 has demonstrated significant
efficacy in preclinical models by modulating the inositol pyrophosphate pathway.[1][3][4][5][6][7]
This document provides a comprehensive technical overview of the discovery, mechanism of
action, and key experimental data related to UNC7467.

Quantitative Data Summary

The following tables summarize the key quantitative metrics defining the potency and cellular
activity of UNC7467.

Table 1: Biochemical Potency of UNC7467 Against IP6K Isoforms

Target IC50 (nM)

IP6K1 8.9[1][2][3][41[5][6][°]
IP6K2 4.9[1][2][3][4]1[5]I6]1C]
IP6K3 1320[1][2][3][41[510611°]
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Table 2: Cellular Activity of UNC7467

Cell Line Assay Metric Value (pM)

Reduction in InsP8-
dependent [33P]-

HCT-116 , , EC50 0.24[9]
inorganic phosphate

efflux

Table 3: In Vivo Pharmacological Effects of UNC7467 in Diet-Induced Obese Mice

Parameter Treatment Outcome
Glycemic Profile 5 mg/kg; i.p.; daily for 4 weeks Improved[9]
Hepatic Steatosis 5 mg/kg; i.p.; daily for 4 weeks ~ Ameliorated[9]
Weight Gain 5 mg/kg; i.p.; daily for 4 weeks Reduced[9]

Signaling Pathway and Mechanism of Action

UNC7467 exerts its biological effects by inhibiting the enzymatic activity of IP6K1 and IP6K2,
thereby reducing the cellular levels of inositol pyrophosphates, specifically 5-InsP7.[1][9] This
reduction in 5-InsP7 levels impacts downstream signaling pathways, notably the Akt signaling
cascade, which is a crucial regulator of glucose metabolism and cell growth. By inhibiting IP6K,
UNC7467 effectively enhances Akt signaling, leading to improved insulin sensitivity.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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